Cas no 2320953-77-1 (4-{1-3-(2,6-dichlorophenyl)propanoylpiperidin-4-yl}morpholine-3,5-dione)

• Product Name: 4-{1-3-(2,6-dichlorophenyl)propanoylpiperidin-4-yl}morpholine-3,5-dione
• CAS No: 2320953-77-1
• MF: C₁₈H₂₀Cl₂N₂O₄
• MW: 399.268403053284
• CID: 5340744
• Update Time: 2025-05-20

4-{1-3-(2,6-dichlorophenyl)propanoylpiperidin-4-yl}morpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-(3-(2,6-dichlorophenyl)propanoyl)piperidin-4-yl)morpholine-3,5-dione
• 4-[1-[3-(2,6-dichlorophenyl)propanoyl]piperidin-4-yl]morpholine-3,5-dione
• 4-{1-3-(2,6-dichlorophenyl)propanoylpiperidin-4-yl}morpholine-3,5-dione

• Inchi： 1S/C18H20Cl2N2O4/c19-14-2-1-3-15(20)13(14)4-5-16(23)21-8-6-12(7-9-21)22-17(24)10-26-11-18(22)25/h1-3,12H,4-11H2
• InChI Key： VLBDTPSSMRYENR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCC(N1CCC(CC1)N1C(COCC1=O)=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 525
• XLogP3: 2.4
• Topological Polar Surface Area: 66.9

Additional information on 4-{1-3-(2,6-dichlorophenyl)propanoylpiperidin-4-yl}morpholine-3,5-dione

4-{1-3-(2,6-Dichlorophenyl)Propanoylpiperidin-4-yl}Morpholine-3,5-Dione: A Comprehensive Overview

The compound with CAS No 2320953-77-1, known as 4-{1-3-(2,6-dichlorophenyl)propanoylpiperidin-4-yl}morpholine-3,5-dione, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into the structural characteristics, synthesis methods, biological applications, and the latest research findings related to this compound.

Structural Analysis and Synthesis

The molecular structure of 4-{1-3-(2,6-dichlorophenyl)propanoylpiperidin-4-yl}morpholine-3,5-dione is characterized by a morpholine ring system fused with a piperidine moiety. The morpholine ring is further substituted at the 4-position by a piperidine group that is acylated with a 2,6-dichlorobenzoyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels in the synthesis of this compound. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate reaction times while maintaining product quality.

Biological Activity and Applications

One of the most intriguing aspects of 4-{1-3-(2,6-dichlorophenyl)propanoylpiperidin-4-yl}morpholine-3,5-dione is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects against several enzymes involved in inflammatory pathways. For example, recent research has demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its enzymatic inhibitory properties, this compound has also shown promise in anticancer studies. Preclinical experiments have indicated that it can induce apoptosis in various cancer cell lines while sparing normal cells from cytotoxic effects. These findings suggest that 4-{1-3-(2,6-dichlorophenyl)propanoylpiperidin-4-yl}morpholine-3,5-dione could be a potential lead compound for the development of novel anticancer agents.

Recent Research Findings

Recent studies have focused on understanding the mechanism of action of 4-{1-3-(2,6-dichlorophenyl)propanoylpiperidin-4-yll}morpholine -3 ,5 -dione at a molecular level . Using advanced techniques such as X-ray crystallography and molecular docking , researchers have been able to elucidate how this compound interacts with its target proteins . These insights are crucial for designing more potent derivatives with improved pharmacokinetic properties .

Moreover , collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of this compound's potential in treating neurodegenerative diseases . Early-stage experiments suggest that it may possess neuroprotective properties , making it a candidate for further investigation in models of Alzheimer's disease and Parkinson's disease .

Conclusion

In conclusion , 4-{1 -3 -(2 ,6 -dichlorophenyl )propanoylpiperidin -4 -y l } morpholine -3 ,5 -dione represents a fascinating molecule with diverse applications in drug discovery . Its unique structure , coupled with its promising biological activity , positions it as a valuable asset in the arsenal of modern medicinal chemistry . As research continues to unfold , we can expect even more exciting developments related to this compound .